![molecular formula C13H14N6O2 B2891678 N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrrol-1-yl)acetamide CAS No. 2034297-03-3](/img/structure/B2891678.png)
N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrrol-1-yl)acetamide
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Description
N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(1H-pyrrol-1-yl)acetamide is a useful research compound. Its molecular formula is C13H14N6O2 and its molecular weight is 286.295. The purity is usually 95%.
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Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research has explored the synthesis and characterization of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes, through various hydrogen bonding interactions, form 1D and 2D supramolecular architectures. Furthermore, the antioxidant activity of these ligands and their complexes was assessed using DPPH, ABTS, and FRAP assays, demonstrating significant antioxidant properties (Chkirate et al., 2019).
Heterocyclic Synthesis and Insecticidal Assessment
Another study focused on the synthesis of various heterocycles, including pyrrole, pyridine, and thiophene derivatives, using a cyano-N-acetamide precursor. These synthesized compounds were assessed for their insecticidal properties against the cotton leafworm, indicating potential agricultural applications (Fadda et al., 2017).
Antitumor Activity
Further research into acetamide and pyrrole derivatives containing a biologically active pyrazole moiety revealed compounds with promising antitumor activity. One compound, in particular, was more effective than the reference drug, doxorubicin, showcasing potential in cancer therapy (Alqasoumi et al., 2009).
Antimicrobial Activity
A study synthesizing new heterocycles incorporating an antipyrine moiety revealed compounds with antimicrobial activity. These compounds were characterized by various spectroscopic studies and tested as antimicrobial agents, highlighting their potential in combating microbial infections (Bondock et al., 2008).
Properties
IUPAC Name |
N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-pyrrol-1-ylacetamide |
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InChI |
InChI=1S/C13H14N6O2/c1-18-8-10(6-15-18)13-16-12(21-17-13)7-14-11(20)9-19-4-2-3-5-19/h2-6,8H,7,9H2,1H3,(H,14,20) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIKHXNGJLYXKSY-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)CN3C=CC=C3 |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N6O2 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.29 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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